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Compound of Interest

Compound Name: 2-Bromo-1-methylcyclohexanol

Cat. No.: B13882013

Application Notes and Protocols for 2-Bromo-1-
methylcyclohexanol

Disclaimer: A comprehensive Safety Data Sheet (SDS) for 2-Bromo-1-methylcyclohexanol is
not readily available. The following information is compiled from data on analogous
compounds, including 1-Methylcyclohexanol and trans-2-Bromocyclohexanol, as well as
general safety guidelines for brominated organic compounds and flammable liquids.
Researchers, scientists, and drug development professionals must exercise extreme caution
and perform a thorough risk assessment before handling this compound. The information
provided here should be used as a guide and not as a substitute for a substance-specific SDS.

Quantitative Data Summary

The following table summarizes the available physical and chemical data for 2-Bromo-1-
methylcyclohexanol and its analogs. Data not specific to 2-Bromo-1-methylcyclohexanol is
clearly marked.
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Source (Analog

Property Value
Compound)
Molecular Formula C7H13BrO -
Molecular Weight 193.08 g/mol -
Colorless clear liquid
Appearance (1-Methylcyclohexanol)[1]

(presumed)

Melting Point/Range

26 °C/78.8 °F

(1-Methylcyclohexanol)[2]

Boiling Point/Range

168 °C/334.4 °F @ 752

mmHg

(1-Methylcyclohexanol)[2]

Flash Point 67 °C/ 152.6 °F (1-Methylcyclohexanol)[2]
Density 0.919 g/cm3 at 25 °C (1-Methylcyclohexanol)[3]
Solubility No data available -

Hazard Statements (Presumed

based on analogs)

H228: Flammable solidH302:
Harmful if swallowedH312:
Harmful in contact with
skinH315: Causes skin
irritationH319: Causes serious
eye irritationH332: Harmful if
inhaledH335: May cause

respiratory irritation

(1-Methylcyclohexanol)[3][4]

Experimental Protocols
Risk Assessment and Hazard Control

Due to the limited specific safety data for 2-Bromo-1-methylcyclohexanol, a thorough risk

assessment is mandatory before any handling.

Methodology:

e Hazard Identification: Assume the compound is flammable, harmful if swallowed, inhaled, or

in contact with skin, and causes skin, eye, and respiratory irritation based on data from
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analogous compounds.[3][4] Recognize the lack of specific toxicity and reactivity data as a
significant hazard.

Exposure Assessment: Evaluate all potential routes of exposure (inhalation, dermal,
ingestion, ocular) for the planned experimental procedures.

Control Measures: Implement a combination of engineering controls, administrative controls,
and personal protective equipment (PPE) to minimize exposure.

Emergency Planning: Establish clear procedures for spills, fires, and personnel exposure.

Review and Documentation: Document the risk assessment and review it before any
significant change in the experimental protocol.

Personal Protective Equipment (PPE)

A high level of PPE is required when handling 2-Bromo-1-methylcyclohexanol.
Protocol:

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile) and inspect them before each
use. Change gloves frequently and immediately if contaminated.[5]

Eye and Face Protection: Use chemical safety goggles and a face shield.[5]

Skin and Body Protection: Wear a flame-retardant lab coat, long pants, and closed-toe
shoes. For larger quantities, consider chemical-resistant aprons and sleeves.

Respiratory Protection: All handling of 2-Bromo-1-methylcyclohexanol that may generate
vapors or aerosols must be conducted in a certified chemical fume hood.[5] If engineering
controls are insufficient, a NIOSH-approved respirator with an appropriate cartridge for
organic vapors should be used.[5]

Safe Handling Procedures

Adherence to strict handling protocols is crucial to prevent exposure and accidents.

Protocol:
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o Work Area Preparation: Ensure the work area, preferably within a chemical fume hood, is
clean and free of incompatible materials such as strong oxidizing agents, acid anhydrides,
and acid chlorides.[2][6]

o Weighing and Transferring: Conduct all weighing and transferring of the compound within a
chemical fume hood to minimize inhalation exposure. Use non-sparking tools.[7]

o Heating: If heating is required, use a controlled heating source like a heating mantle or oll
bath. Avoid open flames.[7]

« Static Electricity: When transferring from larger containers, ensure proper grounding and
bonding to prevent static discharge, which can be an ignition source.[8]

e Hygiene: Wash hands thoroughly with soap and water after handling the compound and
before leaving the laboratory.[5]

Storage Procedures

Proper storage is essential to maintain the stability of the compound and prevent hazardous
situations.

Protocol:

o Container: Store 2-Bromo-1-methylcyclohexanol in a tightly sealed, properly labeled, and
chemically resistant container.[6]

e Location: Store in a cool, dry, and well-ventilated area away from direct sunlight and heat
sources. If the compound is determined to be flammable, store it in a designated flammable
liquids cabinet.

e Segregation: Store separately from incompatible materials, including oxidizing agents,
reducing agents, alkalis, and combustible materials.[6]

» Inventory Management: Maintain an accurate inventory of the compound and ensure that
older stock is used first.

Emergency Procedures
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Protocol:
e Spills:
o Evacuate the immediate area.

o If the spill is large or in a poorly ventilated area, contact the institution's emergency
response team.

o For small spills within a chemical fume hood, use an inert absorbent material (e.g.,
vermiculite, sand) to contain the spill.

o Collect the absorbed material into a sealed, labeled container for hazardous waste
disposal.

o Decontaminate the spill area.
o Fire:

o In case of a small fire, use a dry chemical, carbon dioxide, or alcohol-resistant foam
extinguisher.[9]

o Do not use water, as it may spread the fire.[8]
o For larger fires, evacuate the area and activate the fire alarm.

e Personnel Exposure:

[e]

Skin Contact: Immediately flush the affected area with copious amounts of water for at
least 15 minutes and remove contaminated clothing. Seek medical attention.[9]

[e]

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.[9]

[e]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[3]

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.echemi.com/sds/1s2r-2-bromo-cyclohexanol-pid_Seven16466.html
https://www.sdrma.org/files/bb3ebdf50/FLAMMABLE+LIQUIDS+SAFETY.pdf
https://www.echemi.com/sds/1s2r-2-bromo-cyclohexanol-pid_Seven16466.html
https://www.echemi.com/sds/1s2r-2-bromo-cyclohexanol-pid_Seven16466.html
https://www.chemicalbook.com/msds/1-methylcyclohexanol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13882013?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.[3]

Visualizations
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Risk Assessment and Control Workflow for 2-Bromo-1-methylcyclohexanol
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Caption: Risk assessment workflow for handling chemicals with limited safety data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13882013#safe-handling-and-storage-procedures-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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